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Compound of Interest

Compound Name: Sodium bentonite
CAS No.: 85049-30-5
Cat. No.: B12673489
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling sodium bentonite, a common silicate clay used in various pharmaceutical and
research applications. Adherence to these procedures will minimize risks and ensure safe
operational conduct.

Sodium bentonite is a naturally occurring clay that is generally considered non-hazardous.
However, the primary concern when handling this material in its powdered form is the
generation of dust, which can be an irritant and may contain small amounts of crystalline silica.

Health and Safety Information

Potential Hazards:

 Inhalation: Dust may cause respiratory tract irritation.[1][2][3] Prolonged or repeated
inhalation of respirable crystalline silica, a potential component of bentonite, can lead to
serious lung conditions.

o Eye Contact: Particles can cause irritation and redness.[1][2][3]
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o Skin Contact: May cause dryness and mild irritation with prolonged contact.[1][3]

 Ingestion: No significant adverse effects are expected.[2][3]

Sodium bentonite is a stable, non-combustible material with no known hazardous

decomposition products under normal conditions.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure when

handling sodium bentonite powder.

Protection Type

Equipment

Purpose

Eye Protection

ANSI-approved safety glasses
with side shields or goggles.[6]

To prevent eye contact with

airborne dust.

Hand Protection

Impervious gloves (e.g., nitrile
rubber).[5][7]

To prevent skin contact and

dryness.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 dust mask).[8]

Required when dust exposure
limits may be exceeded or in

poorly ventilated areas.[6]

Body Protection

Lab coat, overalls, or other

protective clothing.[1][5]

To prevent dust from settling

on personal clothing.

Occupational Exposure Limits

It is crucial to maintain airborne dust concentrations below the established occupational

exposure limits.

Substance

Exposure Limit (8-hour TWA)

Agency

Nuisance Dust (Inhalable) 10 mg/m3 Safe Work Australia[5]

Nuisance Dust (Respirable) 3 mg/m3 New Zealand WES[5]

Quartz (Respirable Crystalline Safe Work Australia / New
0.05 mg/m3

Silica)

Zealand WESI5]
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Operational Plan for Safe Handling

Following a systematic procedure ensures minimal risk during the handling of sodium
bentonite.

Step 1: Preparation and Engineering Controls

e Ensure the work area is well-ventilated. The use of a fume hood or local exhaust ventilation
is recommended to control dust at the source.[1][5]

o Verify that an eyewash station and safety shower are readily accessible.[2][7]

o Assemble all necessary PPE and ensure it is in good condition.

Step 2: Handling and Use

o Read the Safety Data Sheet (SDS) before use.

o Don the appropriate PPE: lab coat, gloves, and safety glasses. A respirator should be used if
dust generation is likely.

o Handle the product in a way that minimizes dust generation. Avoid actions like dry sweeping.

[6]

« If transferring powder, do so carefully and at a low height to reduce airborne dust.

Step 3: Storage

o Store sodium bentonite in a dry, cool, and well-ventilated area.[1][9]
» Keep the container tightly closed to prevent moisture absorption and spills.[1]

» Store away from incompatible materials, although none are specifically noted.[4][5]

Step 4: Spill and Cleanup

¢ In the event of a spill, avoid dry sweeping or using compressed air for cleanup, as this will
generate dust.[6]
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o For small spills, use a HEPA-filtered vacuum or gently wet the material with water to
suppress dust before scooping it into a suitable container.[6]

» Be aware that wet bentonite can be very slippery.[3][4]
e Clean the spill area thoroughly with water.

The logical workflow for handling sodium bentonite is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12673489?utm_src=pdf-custom-synthesis#bc-rfq
https://labequipsupply.co.za/wp-content/uploads/2022/07/Sodium-bentonite.pdf
https://www.strainelectric.com/wp-content/uploads/2025/09/SDS-Bentonite-Sodium-SDS-12-01INT13-09.pdf
https://www.rootbarrier.com.au/wp-content/uploads/2021/07/Material-Safety-Data-Sheet-%E2%80%93-Bentonite.pdf
https://omv.co.za/wp-content/uploads/2023/03/2.3-Sodium-Bentonite-MSDS-2.0.pdf
https://redox.com/wp-content/sds/899.pdf
https://dmicement.com/wp-content/uploads/bsk-pdf-manager/DMI-SDS-Bentonite-2015_9.pdf
https://clarkproducts.co.nz/wp-content/uploads/2021/12/Bentonite_FG.pdf
https://www.rennut.com/download/51/buffers/2682/sodium-bentonite-9270-pestell-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15795&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12673489/docs#safeguarding-your-research-a-guide-to-handling-sodium-bentonite
https://www.benchchem.com/product/b12673489/docs#safeguarding-your-research-a-guide-to-handling-sodium-bentonite
https://www.benchchem.com/product/b12673489/docs#safeguarding-your-research-a-guide-to-handling-sodium-bentonite
https://www.benchchem.com/product/b12673489/docs#safeguarding-your-research-a-guide-to-handling-sodium-bentonite
https://www.benchchem.com/product/b12673489?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12673489?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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